Cas no 1805541-63-2 (Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate
• CAS No: 1805541-63-2
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4886596
• Update Time: 2025-10-23

Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate

• Inchi： 1S/C9H8F2INO3/c1-2-16-9(15)6-4(14)3-5(12)13-7(6)8(10)11/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： RKBWOHUQLLRSNK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(C(=O)OCC)=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate (CAS No. 1805541-63-2)

Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate (CAS No. 1805541-63-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a hydroxyl group and an ester functionality, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate for its potential role in developing novel antimicrobial agents and anticancer therapeutics. The presence of the iodo group further expands its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry.

The compound’s CAS No. 1805541-63-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, physicochemical properties, and applications in medicinal chemistry. For instance, questions like "How to synthesize Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate?" or "What are the uses of iodopyridine derivatives in drug development?" highlight the compound’s interdisciplinary appeal.

From a technical perspective, Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate exhibits notable stability under standard laboratory conditions, making it suitable for scalable production. Its solubility profile in organic solvents like DMSO and ethanol facilitates its integration into various reaction schemes. Additionally, the hydroxy group at the 4-position offers opportunities for further functionalization, aligning with the trend toward green chemistry and atom-efficient synthesis.

Beyond pharmaceuticals, this compound is also explored in agrochemical research, where fluorinated heterocycles are prized for their pesticidal and herbicidal properties. The combination of difluoromethyl and iodo moieties may contribute to novel modes of action, addressing resistance issues in crop protection. Such applications resonate with current debates on sustainable agriculture and environmental safety.

In summary, Ethyl 2-(difluoromethyl)-4-hydroxy-6-iodopyridine-3-carboxylate (CAS No. 1805541-63-2) represents a cutting-edge compound with broad potential across multiple industries. Its structural features and reactivity profile position it as a key player in the development of next-generation therapeutic agents and agrochemicals. As research progresses, this molecule is likely to remain a focal point for innovation in synthetic and applied chemistry.